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Compound of Interest

Compound Name: TFEB activator 2

Cat. No.: B15618262 Get Quote

For researchers, scientists, and drug development professionals, this document provides

detailed application notes and protocols for the use of TFEB Activator 2 (CAS: 3027414-04-3),

a potent modulator of the Transcription Factor EB (TFEB) signaling pathway.

TFEB Activator 2 is an orally active compound capable of crossing the blood-brain barrier,

making it a valuable tool for in vivo studies, particularly in the context of neurodegenerative

diseases like Alzheimer's.[1] Its mechanism of action involves the Dopamine Transporter

(DAT), Cyclin-Dependent Kinase 9 (CDK9), and TFEB, ultimately leading to the nuclear

translocation of TFEB and the activation of lysosomal biogenesis.[1][2]

Data Presentation
Quantitative data for TFEB Activator 2 solubility and experimental concentrations are

summarized in the tables below for easy reference.

Table 1: Solubility of TFEB Activator 2

Solvent Concentration Notes

Dimethyl Sulfoxide (DMSO) 100 mg/mL (229.08 mM)

Requires sonication for

complete dissolution. Use of

hygroscopic DMSO can impact

solubility; it is recommended to

use a fresh, unopened vial.[2]
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Table 2: Recommended Concentrations and Dosages for Experiments

Experiment Type
Cell Line/Animal
Model

Concentration/Dos
age

Duration

In Vitro (TFEB

Nuclear Translocation)
HeLa cells 10-30 µM 3-6 hours

In Vitro (Lysosome

Biogenesis)
HeLa cells 10-30 µM 6-24 hours

In Vivo APP/PS1 mice 10 mg/kg

Once every two days

for 30 days

(intraperitoneal

injection)[1]

Signaling Pathway
TFEB is a master regulator of lysosomal biogenesis and autophagy. Its activity is tightly

controlled by phosphorylation. In nutrient-rich conditions, mTORC1 phosphorylates TFEB,

leading to its retention in the cytoplasm. Under stress conditions, such as starvation or

lysosomal dysfunction, TFEB is dephosphorylated by calcineurin, allowing it to translocate to

the nucleus and activate the transcription of its target genes. TFEB Activator 2 promotes

TFEB nuclear translocation by targeting the DAT-CDK9-TFEB pathway.[1][3][4]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.medchemexpress.com/tfeb-activator-2.html
https://www.benchchem.com/product/b15618262?utm_src=pdf-body
https://www.medchemexpress.com/tfeb-activator-2.html
https://www.researchgate.net/figure/Signaling-mechanisms-regulating-TFEB-nuclear-translocation-in-normal-A-and-stressed_fig2_350899089
https://pmc.ncbi.nlm.nih.gov/articles/PMC7914707/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15618262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular

Cytoplasm

Nucleus

TFEB Activator 2 DAT
binds to

CDK9
inhibits

TFEB (inactive)
(phosphorylated)

phosphorylates
(inactivation)

TFEB (active)
(dephosphorylated)

translocates to
mTORC1

phosphorylates
(inactivation)

Calcineurin

dephosphorylates
(activation)

Nutrient Stress

inhibits

activates

Lysosomal & Autophagy
Gene Transcription

activates

Click to download full resolution via product page

TFEB Signaling Pathway and the Action of TFEB Activator 2.

Experimental Protocols
Preparation of Stock Solutions
This protocol details the preparation of a concentrated stock solution of TFEB Activator 2,

which can be stored for later use.

Stock Solution Preparation Workflow

Start Weigh TFEB
Activator 2 powder

Add appropriate volume
of fresh DMSO

Sonicate until
fully dissolved

Aliquot into
single-use tubes Store at -20°C or -80°C End

Click to download full resolution via product page

Workflow for preparing TFEB Activator 2 stock solution.

Materials:
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TFEB Activator 2 powder (CAS: 3027414-04-3)

Dimethyl Sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes

Sonicator

Procedure:

Weighing: Accurately weigh the desired amount of TFEB Activator 2 powder in a sterile

microcentrifuge tube.

Solvent Addition: Add the calculated volume of anhydrous DMSO to achieve the desired

stock concentration (e.g., 10 mM). It is recommended to use a fresh, unopened vial of

DMSO to ensure minimal water content.[2]

Dissolution: Sonicate the solution until the TFEB Activator 2 powder is completely

dissolved. A clear solution should be obtained.

Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the

compound.[1]

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[1]

In Vitro Cell-Based Assays
This protocol outlines the preparation of working solutions for treating cultured cells.

Materials:

TFEB Activator 2 stock solution (e.g., 10 mM in DMSO)

Appropriate cell culture medium

Cultured cells (e.g., HeLa)
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Procedure:

Thaw Stock Solution: Thaw an aliquot of the TFEB Activator 2 stock solution at room

temperature.

Dilution: Prepare the final working concentration by diluting the stock solution directly into the

cell culture medium. For example, to achieve a 10 µM final concentration from a 10 mM

stock, dilute the stock solution 1:1000 in the medium.

Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO to the cell

culture medium as was used for the TFEB Activator 2 treatment. The final concentration of

DMSO should typically be less than 0.1% to avoid solvent-induced cytotoxicity.

Cell Treatment: Remove the existing medium from the cultured cells and replace it with the

medium containing the desired concentration of TFEB Activator 2 or the vehicle control.

Incubation: Incubate the cells for the desired duration (e.g., 3-24 hours) under standard cell

culture conditions (e.g., 37°C, 5% CO2).[1]

In Vivo Animal Studies
This protocol describes the preparation of a formulation of TFEB Activator 2 suitable for

intraperitoneal injection in mice.[1]

Materials:

TFEB Activator 2 powder

DMSO

PEG300

Tween-80

Saline (0.9% NaCl)

Procedure:
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Prepare Stock Solution: Prepare a concentrated stock solution of TFEB Activator 2 in

DMSO (e.g., 50 mg/mL).[1]

Formulation Preparation: In a sterile tube, add the following solvents sequentially, ensuring

the solution is mixed thoroughly after each addition:

10% DMSO (from the stock solution)

40% PEG300

5% Tween-80

45% Saline

Final Concentration: This formulation will yield a clear solution with a TFEB Activator 2
concentration of ≥ 5 mg/mL.[1]

Administration: The prepared formulation can be administered to animals via intraperitoneal

injection. It is recommended to prepare this formulation fresh on the day of use.[1]

Note: For oral gavage administration, a formulation of 10% DMSO in 90% corn oil can also be

used.[1]

By following these detailed protocols and understanding the underlying signaling pathways,

researchers can effectively utilize TFEB Activator 2 to investigate the role of TFEB in various

biological processes and disease models.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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